Cas no 444892-59-5 (tert-Butyl-4-(2-amino-1-4-(trifluoromethyl)phenylethyl)piperazine carboxylate)

• Product Name: tert-Butyl-4-(2-amino-1-4-(trifluoromethyl)phenylethyl)piperazine carboxylate
• CAS No: 444892-59-5
• MF: C₁₈H₂₆F₃N₃O₂
• MW: 373.413155078888
• MDL: MFCD01862527
• CID: 929520
• PubChem ID: 3816361
• Update Time: 2025-06-18

tert-Butyl-4-(2-amino-1-4-(trifluoromethyl)phenylethyl)piperazine carboxylate Chemical and Physical Properties

Names and Identifiers

• T-BUTYL4-[2-AMINO-1-[4-(TRIFLUOROMETHYL)PHENYL]ETHYL]PIPERAZINE CARBOXYLATE
• tert-butyl 4-(2-amino-1-(4-(trifluoromethyl)phenyl)ethyl)piperazine-1-carboxylate
• tert-butyl 4-[2-amino-1-[4-(trifluoromethyl)phenyl]ethyl]piperazine-1-carboxylate
• TERT-BUTYL-4-(2-AMINO-1-[4-(TRIFLUOROMETHYL)PHENYL]ETHYL)PIPERAZINE CARBOXYLATE
• 4-[2-amino-1-(4-trifluoromethylphenyl)ethyl]piperazine-1-carboxylic acid tert-butyl ester
• AR3515
• T-BUTYL4-{2-AMINO-1-[4-(TRIFLUOROMETHYL)PHENYL]ETHYL}PIPERAZINE CARBOXYLATE
• AS-45628
• DA-05785
• DTXSID50396824
• t-butyl4-(2-Amino-1-[4-(trifluoromethyl)phenyl]ethyl)piperazine carboxylate, AldrichCPR
• TERT-BUTYL 4-{2-AMINO-1-[4-(TRIFLUOROMETHYL)PHENYL]ETHYL}PIPERAZINE-1-CARBOXYLATE
• CS-0200067
• 4-[2-Amino-1-(4-trifluoromethyl-phenyl)-ethyl]-piperazine-1-carboxylic acid tert-butyl ester
• 444892-59-5
• tert-butyl4-(2-amino-1-(4-(trifluoromethyl)phenyl)ethyl)piperazine-1-carboxylate
• A924173
• 2-(4-Boc-piperazin-1-yl)-2-(4-(trifluoromethyl)-Ph)ethanamine
• MFCD01862527
• SCHEMBL2843983
• t-butyl4-{2-amino-1-[4-(trifluoromethyl)phenyl]ethylpiperazine carboxylate
• AKOS027251081
• tert-Butyl-4-(2-amino-1-4-(trifluoromethyl)phenylethyl)piperazine carboxylate

• MDL： MFCD01862527
• Inchi： 1S/C18H26F3N3O2/c1-17(2,3)26-16(25)24-10-8-23(9-11-24)15(12-22)13-4-6-14(7-5-13)18(19,20)21/h4-7,15H,8-12,22H2,1-3H3
• InChI Key： HAMPKJFJUJORMC-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(CN)N1CCN(C(=O)OC(C)(C)C)CC1)(F)F

Computed Properties

• Exact Mass: 373.19800
• Monoisotopic Mass: 373.19771157g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 58.8Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.2±0.1 g/cm3
• Boiling Point: 423.6±45.0 °C at 760 mmHg
• Flash Point: 210.0±28.7 °C
• PSA: 58.80000
• LogP: 3.83400
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

tert-Butyl-4-(2-amino-1-4-(trifluoromethyl)phenylethyl)piperazine carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on tert-Butyl-4-(2-amino-1-4-(trifluoromethyl)phenylethyl)piperazine carboxylate

Introduction to Tert-Butyl-4-(2-amino-1-4-(trifluoromethyl)phenylethyl)piperazine carboxylate (CAS No. 444892-59-5)

The compound Tert-Butyl-4-(2-amino-1-4-(trifluoromethyl)phenylethyl)piperazine carboxylate (CAS No. 444892-59-5) is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of piperazine derivatives, which are widely recognized for their diverse pharmacological properties. The presence of a tert-butyl group, an amino-substituted phenylethyl chain, and a trifluoromethyl moiety in its structure contributes to its unique chemical and biological characteristics, making it a promising candidate for further research and development.

Recent advancements in the study of central nervous system (CNS) therapeutics have highlighted the importance of piperazine-based compounds due to their ability to modulate various neurotransmitter systems. The specific arrangement of functional groups in Tert-Butyl-4-(2-amino-1-4-(trifluoromethyl)phenylethyl)piperazine carboxylate suggests potential interactions with serotonin and dopamine receptors, which are critical targets in the treatment of neurological and psychiatric disorders. The trifluoromethyl group, in particular, is known to enhance metabolic stability and binding affinity, attributes that are highly valued in drug design.

In the realm of medicinal chemistry, the synthesis and optimization of such complex molecules require meticulous attention to detail. The tert-butyl group serves as a steric shield, protecting the core piperazine scaffold from unwanted side reactions while maintaining the compound's solubility and bioavailability. The amino-substituted phenylethyl chain introduces a hydrogen bond donor capability, which can be exploited to improve binding interactions with biological targets. These structural features collectively contribute to the compound's potential as a pharmacophore in the development of novel therapeutics.

Current research in this area has demonstrated that modifications to the phenyl ring, such as the introduction of electron-withdrawing groups like the trifluoromethyl moiety, can significantly alter the pharmacokinetic properties of piperazine derivatives. Studies have shown that such modifications can lead to increased lipophilicity and reduced susceptibility to metabolic degradation, thereby prolonging the half-life of the drug in vivo. This is particularly relevant for CNS drugs, where prolonged receptor occupancy is often necessary for therapeutic efficacy.

The carboxylate functionality at the end of the molecule not only contributes to its solubility but also provides a site for further derivatization. This versatility allows chemists to fine-tune the properties of the compound by introducing additional functional groups or linkers, enabling the exploration of multiple pharmacological pathways. Such flexibility is crucial in drug discovery pipelines, where rapid iteration and optimization are key.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between Tert-Butyl-4-(2-amino-1-4-(trifluoromethyl)phenylethyl)piperazine carboxylate and its potential targets. These simulations have revealed that the compound can adopt multiple conformations depending on its environment, which may influence its binding affinity and selectivity. By leveraging advanced computational techniques, researchers can predict and refine the structure-function relationships of this molecule, accelerating the drug discovery process.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the tert-butyl group typically involves Friedel-Crafts alkylation or related methods, while the installation of the amino-substituted phenylethyl chain may involve cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. The final step involves esterification to introduce the carboxylate group, which can be achieved through various methods including transesterification or direct esterification with an alcohol under acidic or basic conditions.

In terms of biological activity, preliminary studies have suggested that Tert-Butyl-4-(2-amino-1-4-(trifluoromethyl)phenylethyl)piperazine carboxylate may exhibit properties relevant to treating conditions such as depression, anxiety disorders, and neurodegenerative diseases. The modulation of serotonin and dopamine receptors by this compound could potentially lead to novel therapeutic strategies for these conditions. However, further preclinical studies are necessary to fully elucidate its mechanism of action and assess its safety profile.

The role of fluorine-containing compounds in modern drug development cannot be overstated. The trifluoromethyl group is particularly valuable due to its ability to enhance binding affinity and metabolic stability. This has been demonstrated in numerous successful drugs where fluorine atoms have been strategically incorporated into pharmacophores. In Tert-Butyl-4-(2-amino-1-4-(trifluoromethyl)phenylethyl)piperazine carboxylate, this group likely contributes to improved receptor interactions and reduced susceptibility to enzymatic degradation.

Future directions in research may involve exploring analogs of this compound with modified substituents to optimize pharmacological properties further. By systematically varying functional groups such as hydroxymethyl or halogenated aromatic rings, researchers can generate libraries of compounds for high-throughput screening. This approach has been successfully employed in other areas of drug discovery and may yield novel leads with enhanced efficacy and selectivity.

The integration of machine learning and artificial intelligence into drug discovery workflows has also opened new avenues for exploring complex molecular structures like Tert-Butyl-4-(2-amino-1-4-(trifluoromethyl)phenylethyl)piperazine carboxylate. Predictive models can help identify optimal synthetic routes and predict biological activity with greater accuracy than traditional methods alone. This interdisciplinary approach is poised to revolutionize how new drugs are discovered and developed.

In conclusion,Tert-Butyl-4-(2-amino-1-4-(trifluoromethyl)phenylethyl)piperazine carboxylate represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential biological activity. The combination of steric hindrance provided by the tert-butyl group, hydrogen bonding capabilities from the amino-substituted phenylethyl chain, and metabolic stability enhanced by the trifluoromethyl moiety makes it an attractive molecule for developing novel therapeutics targeting neurological disorders.